6-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
Description
The compound 6-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (hereafter referred to as the target compound) features a bicyclic pyrrolo-pyrrolidine core linked to a purine scaffold via a cyclohexene carbonyl group. Its pharmacological profile is hypothesized to depend on the interplay between the hydrophobic cyclohexene moiety and the hydrogen-bonding capabilities of the purine and pyrrolidine systems.
Properties
IUPAC Name |
cyclohex-3-en-1-yl-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6O/c1-23-12-22-16-17(23)20-11-21-18(16)24-7-14-9-25(10-15(14)8-24)19(26)13-5-3-2-4-6-13/h2-3,11-15H,4-10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODDMYYCXJHKQQP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5CCC=CC5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N6O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting from easily available precursors. One common synthetic route involves the cyclization of intermediate compounds followed by the introduction of the cyclohexene carbonyl group. The reaction conditions vary, often including temperature control, specific solvents, and catalysts to ensure the desired stereochemistry and yield.
Industrial Production Methods: Industrial production of this compound may adopt similar synthetic methods but on a larger scale. Optimization of reaction conditions, continuous flow synthesis, and automation play key roles in maximizing efficiency and yield while maintaining safety and cost-effectiveness.
Chemical Reactions Analysis
Types of Reactions: This compound undergoes several types of chemical reactions, including:
Oxidation: The addition of oxygen or removal of hydrogen, typically using oxidizing agents like potassium permanganate.
Reduction: The gain of electrons or the reduction in oxidation state, commonly involving reagents like sodium borohydride.
Substitution: Replacement of a functional group with another, often employing nucleophiles or electrophiles under controlled conditions.
Common Reagents and Conditions: Common reagents include acids, bases, oxidizing agents, reducing agents, and solvents such as dichloromethane, ethanol, and water. Typical conditions involve controlled temperatures, pressures, and pH levels to facilitate these reactions effectively.
Major Products Formed: Depending on the reaction, the major products include modified purine derivatives, which can further undergo subsequent reactions to yield more complex compounds, potentially with biological or industrial relevance.
Scientific Research Applications
This compound has a wide array of applications in scientific research:
Chemistry: Used as a starting material for the synthesis of more complex molecules, allowing the exploration of new reaction mechanisms and pathways.
Biology: Investigated for its potential interactions with biological molecules, offering insights into biochemical processes and cellular functions.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, anti-cancer, and antiviral activities.
Industry: Applied in the development of new materials, catalysts, and industrial chemicals, contributing to advancements in various sectors.
Mechanism of Action
The mechanism by which this compound exerts its effects often involves interactions with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to desired therapeutic outcomes. For example, binding to a particular enzyme may inhibit its activity, resulting in a cascade of biochemical effects that contribute to its medicinal properties.
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Key Structural Features and Modifications
The following table summarizes critical differences between the target compound and its analogs:
Pharmacological and Physicochemical Implications
Target Compound vs. BI99808
- Cyclohexene vs. However, the sulfonyl group may enhance aqueous solubility, which is critical for oral bioavailability.
- Conformational Flexibility : The cyclohexene’s unsaturated ring allows for restricted rotation, possibly stabilizing ligand-receptor interactions, whereas the rigid sulfonyl group in BI99808 may limit adaptability.
Target Compound vs. BJ51322
- Halogen Bonding vs. Hydrophobic Effects : The bromine atom in BJ51322 could facilitate halogen bonding with biomolecular targets, a feature absent in the target compound. However, bromine increases molecular weight and may elevate toxicity risks.
- Electronic Effects : The electron-withdrawing pyridine ring in BJ51322 may reduce electron density at the purine moiety, altering binding kinetics compared to the electron-neutral cyclohexene in the target compound.
Target Compound vs. Pyrazole Analogs ( )
- Heterocyclic Diversity : The pyrazole ring in the compound offers two adjacent nitrogen atoms, enabling distinct hydrogen-bonding interactions compared to the cyclohexene’s carbonyl.
- Methoxyethyl Substituent : The 9-(2-methoxyethyl) group on the purine in may enhance metabolic stability by sterically shielding degradation sites, whereas the 9-methyl group in the target compound provides simpler steric hindrance.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
